Cas no 851865-64-0 (2-{(4-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole
• CAS No: 851865-64-0
• MF: C₂₀H₂₁FN₂O₂S
• MW: 372.456347227097
• CID: 6438175
• Update Time: 2025-06-08

2-{(4-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole
• (2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-isopropoxyphenyl)methanone
• Methanone, [2-[[(4-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl][4-(1-methylethoxy)phenyl]-

• Inchi： 1S/C20H21FN2O2S/c1-14(2)25-18-9-5-16(6-10-18)19(24)23-12-11-22-20(23)26-13-15-3-7-17(21)8-4-15/h3-10,14H,11-13H2,1-2H3
• InChI Key： QNVJLGORJJGQAT-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C(F)C=C2)=NCC1)(C1=CC=C(OC(C)C)C=C1)=O

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 511.5±60.0 °C(Predicted)
• pka: 2.15±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851865-64-0)

The compound 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851865-64-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 4,5-dihydro-1H-imidazole core, a 4-fluorophenyl moiety, and a propan-2-yloxy benzoyl group, makes it a subject of interest for scientists exploring novel bioactive molecules. This compound is often discussed in the context of drug discovery, particularly for its potential as a kinase inhibitor or modulator of enzymatic activity.

In recent years, the demand for fluorinated compounds like 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on sulfur-containing heterocycles, such as this imidazole derivative, for their ability to interact with biological targets. The methylsulfanyl group in this compound is particularly noteworthy, as it can influence both the compound's reactivity and its binding affinity to proteins.

The synthesis of CAS No. 851865-64-0 involves multi-step organic reactions, including the formation of the imidazole ring and subsequent functionalization with the 4-fluorophenyl and propan-2-yloxy groups. This process is often optimized for yield and purity, as impurities can significantly affect the compound's performance in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound and ensure its quality.

One of the most searched questions related to this compound is: "What are the applications of 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole in drug discovery?" The answer lies in its potential to serve as a scaffold for designing new therapeutics. Its imidazole core is a common feature in many FDA-approved drugs, and the addition of the fluorophenyl group can enhance its pharmacokinetic properties. Researchers are also investigating its use in agrochemicals, where it may act as a growth regulator or pesticide.

Another hot topic is the environmental impact of fluorinated compounds. While CAS No. 851865-64-0 is not classified as hazardous, its degradation products and long-term effects are under scrutiny. Sustainable synthesis methods and green chemistry principles are being applied to minimize waste and energy consumption during its production. This aligns with the growing trend of eco-friendly chemical manufacturing in the pharmaceutical industry.

From a commercial perspective, 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the purity and scale of production. Researchers looking for custom synthesis or bulk quantities should consult with suppliers to ensure compliance with regulatory requirements.

In summary, CAS No. 851865-64-0 represents a fascinating example of modern medicinal chemistry. Its combination of a fluorinated aromatic ring, sulfur linkage, and imidazole heterocycle offers a versatile platform for innovation. As the scientific community continues to explore its applications, this compound is likely to remain a key player in the development of new drugs and agrochemicals.